Cas no 2228337-00-4 (O-2-(6-methoxypyridin-2-yl)ethylhydroxylamine)

• Product Name: O-2-(6-methoxypyridin-2-yl)ethylhydroxylamine
• CAS No: 2228337-00-4
• MF: C₈H₁₂N₂O₂
• MW: 168.193081855774
• CID: 5760898
• PubChem ID: 165972147
• Update Time: 2025-05-28

O-2-(6-methoxypyridin-2-yl)ethylhydroxylamine Chemical and Physical Properties

Names and Identifiers

• O-[2-(6-methoxypyridin-2-yl)ethyl]hydroxylamine
• 2228337-00-4
• EN300-1811272
• O-2-(6-methoxypyridin-2-yl)ethylhydroxylamine

• Inchi： 1S/C8H12N2O2/c1-11-8-4-2-3-7(10-8)5-6-12-9/h2-4H,5-6,9H2,1H3
• InChI Key： QPZGLUJGGKZEJG-UHFFFAOYSA-N
• SMILES： O(CCC1C=CC=C(N=1)OC)N

Computed Properties

• Exact Mass: 168.089877630g/mol
• Monoisotopic Mass: 168.089877630g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 12
• Rotatable Bond Count: 4
• Complexity: 122
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.6
• Topological Polar Surface Area: 57.4Ų

Additional information on O-2-(6-methoxypyridin-2-yl)ethylhydroxylamine

Comprehensive Overview of O-2-(6-methoxypyridin-2-yl)ethylhydroxylamine (CAS No. 2228337-00-4)

The compound O-2-(6-methoxypyridin-2-yl)ethylhydroxylamine (CAS No. 2228337-00-4) is a specialized organic molecule that has garnered significant attention in pharmaceutical and agrochemical research. Its unique structure, featuring a methoxypyridine moiety linked to an ethylhydroxylamine group, makes it a versatile intermediate in synthetic chemistry. Researchers are increasingly exploring its potential in drug discovery, particularly in the development of novel enzyme inhibitors and biologically active compounds. The growing interest in this compound aligns with the broader trend of targeting small molecule therapeutics for precision medicine.

One of the key reasons for the rising popularity of O-2-(6-methoxypyridin-2-yl)ethylhydroxylamine is its role in medicinal chemistry. The 6-methoxypyridine fragment is known to enhance binding affinity to certain biological targets, while the hydroxylamine group offers reactivity for further derivatization. This dual functionality has led to its use in the synthesis of heterocyclic compounds, which are pivotal in designing new pharmaceutical agents. Recent studies have highlighted its potential in addressing oxidative stress-related diseases, a hot topic in current biomedical research.

From a synthetic perspective, CAS No. 2228337-00-4 is valued for its stability and compatibility with various cross-coupling reactions. Chemists frequently employ it in palladium-catalyzed transformations, which are central to modern organic synthesis. The compound’s methoxy group also provides opportunities for further functionalization, making it a valuable building block in structure-activity relationship (SAR) studies. As the demand for tailor-made molecules grows, O-2-(6-methoxypyridin-2-yl)ethylhydroxylamine is poised to play a critical role in advancing drug design methodologies.

In the context of agrochemical applications, this compound has shown promise in the development of crop protection agents. The pyridine core is a common motif in pesticide chemistry, and its incorporation into O-2-(6-methoxypyridin-2-yl)ethylhydroxylamine opens doors to innovative formulations. With the global push toward sustainable agriculture, researchers are investigating its potential as a biodegradable alternative to traditional agrochemicals. This aligns with the increasing consumer demand for eco-friendly solutions in farming.

The analytical characterization of CAS No. 2228337-00-4 is another area of interest. Advanced techniques such as NMR spectroscopy, mass spectrometry, and HPLC are routinely used to confirm its purity and structure. These methods are essential for ensuring the compound’s suitability in high-throughput screening and other drug discovery applications. Furthermore, the compound’s physicochemical properties, including solubility and stability, are critical parameters for its integration into formulation science.

Looking ahead, the potential of O-2-(6-methoxypyridin-2-yl)ethylhydroxylamine extends beyond traditional applications. Its compatibility with click chemistry and other bioorthogonal reactions makes it a candidate for bioconjugation strategies. This is particularly relevant in the field of targeted drug delivery, where precise modification of biomolecules is crucial. As the scientific community continues to explore its capabilities, this compound is likely to emerge as a cornerstone in innovative therapeutic development.

In summary, O-2-(6-methoxypyridin-2-yl)ethylhydroxylamine (CAS No. 2228337-00-4) represents a multifaceted tool for researchers across disciplines. Its applications in drug discovery, agrochemical innovation, and material science underscore its versatility. As the demand for specialty chemicals grows, this compound is well-positioned to meet the challenges of modern science and industry. Its continued exploration will undoubtedly contribute to breakthroughs in healthcare and sustainable technology.